N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-methoxybenzamide

• IUPAC Name: 2-methoxy-N-[2-[(6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C18H19N5O2/c1-25-15-7-3-2-6-14(15)18(24)20-9-8-19-16-12-17(22-13-21-16)23-10-4-5-11-23/h2-7,10-13H,8-9H2,1H3,(H,20,24)(H,19,21,22)
• InChI Key: BSXGJRPJSNDZRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCCNC2=CC(=NC=N2)N3C=CC=C3
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol
• CAS No.: 1421482-86-1

Description

“N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-methoxybenzamide” is a complex organic compound. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. Pyrrole rings are known to be biologically active and are found in many natural products.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of structurally related compounds involves multiple steps, including condensation reactions and the use of density functional theory (DFT) for geometric optimization. These processes are crucial for understanding the compound's crystal structure and electronic properties, which are important for its biological activity and potential drug development (Huang et al., 2020). The exploration of Lewis acid stabilizations in cis secondary amide conformations provides insights into the conformational behaviors of similar compounds in solution, which is significant for drug design and synthesis strategies (Forbes, Beatty, & Smith, 2001).

Anticancer Activity

The compound and its derivatives have shown marked inhibition against various human cancer cell lines, including colon, lung adenocarcinoma, and gastric cancer, displaying promising anticancer activity. These findings are supported by molecular docking studies, which suggest that the compound could inhibit specific proteins associated with cancer cell proliferation (Huang et al., 2020).

Antimicrobial and Analgesic Agents

Derivatives of N-(2-((6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-2-methoxybenzamide have been synthesized and evaluated for their antimicrobial and analgesic activities. Novel heterocyclic compounds derived from this chemical backbone were assessed for COX-1/COX-2 inhibition, showing significant analgesic and anti-inflammatory activities, comparable to standard drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Neuroleptic Agents

Substituted 6-methoxysalicylamides, related to this compound, were synthesized and evaluated for their potential as neuroleptic agents. These compounds, having specific structural features, exhibited potent antidopamine activity, indicating their potential use in treating disorders related to dopamine dysregulation (de Paulis et al., 1985).

Mechanism of Action

Target of action

Compounds containing pyrimidine and pyrrole rings often interact with enzymes or receptors in the body, altering their function .

Biochemical pathways

Compounds with similar structures have been found to affect a variety of pathways, including those involved in cell growth, inflammation, and neurotransmission .